![molecular formula C9H13NO3 B6276971 methyl 6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylate CAS No. 2763777-74-6](/img/no-structure.png)
methyl 6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylate
Overview
Description
Methyl 6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylate, commonly referred to as M6M2OA, is a synthetic compound that has been widely studied in the field of scientific research. It is a cyclic ketone that is synthesized from various precursors and is used in various applications in the laboratory. The structure and properties of this compound are important for its use in research, as well as for its potential applications in the medical field.
Scientific Research Applications
M6M2OA has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as polydiacetylene polymers, which are used in the fabrication of nanomaterials. It has also been used to study the structure and properties of proteins, as well as to study the structure and function of enzymes. Additionally, M6M2OA has been used in the synthesis of organic compounds, such as polysaccharides, which are used in the production of synthetic polymers.
Mechanism of Action
The mechanism of action of M6M2OA is not fully understood. However, it is known that this compound binds to proteins, which can affect their structure and function. It is also known that M6M2OA can interact with other molecules, such as enzymes, and can affect their activity. Additionally, M6M2OA can interact with other molecules, such as DNA, and can affect their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of M6M2OA are not well understood. However, it is known that this compound can bind to proteins, which can affect their structure and function. Additionally, M6M2OA can interact with enzymes and can affect their activity. It is also known that M6M2OA can interact with DNA and can affect its structure and function.
Advantages and Limitations for Lab Experiments
The advantages of using M6M2OA in laboratory experiments include its low cost, ease of synthesis, and stability. Additionally, its structure and properties make it ideal for use in the synthesis of other compounds and for studying the structure and function of proteins and enzymes. The main limitation of using M6M2OA in laboratory experiments is that its mechanism of action is not fully understood, which can limit its use in certain applications.
Future Directions
The potential future directions for the use of M6M2OA include the development of new drugs, the synthesis of new compounds, and the study of proteins and enzymes. Additionally, M6M2OA could be used to study the structure and function of DNA, as well as to develop new materials for use in nanotechnology. Finally, M6M2OA could be used in the development of new diagnostic tools and treatments for various diseases.
Synthesis Methods
The synthesis of M6M2OA is a relatively simple process that involves the condensation of two precursors, 4-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylic acid and 2-methyl-1-azaspiro[3.3]heptan-6-one. This reaction is catalyzed by a base, such as sodium hydroxide, and is followed by the addition of a reducing agent, such as sodium borohydride. The reaction is then quenched with aqueous acid and the product is isolated by precipitation and crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylate involves the reaction of a spirocyclic lactam with a methyl ester in the presence of a base.", "Starting Materials": [ "6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylic acid", "Methyl iodide", "Triethylamine", "Diisopropylethylamine", "N,N-Dimethylformamide", "Chloroform", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reaction with methyl iodide and triethylamine to form methyl 6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylate.", "Step 2: Deprotonation of the lactam using diisopropylethylamine in N,N-dimethylformamide to form the corresponding enolate.", "Step 3: Addition of the enolate to the methyl ester in the presence of diisopropylethylamine to form the spirocyclic lactam.", "Step 4: Workup of the reaction mixture by extraction with chloroform and washing with sodium bicarbonate and sodium chloride solution.", "Step 5: Purification of the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
2763777-74-6 |
Product Name |
methyl 6-methyl-2-oxo-1-azaspiro[3.3]heptane-6-carboxylate |
Molecular Formula |
C9H13NO3 |
Molecular Weight |
183.2 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
